Cas no 21340-66-9 (2-[(4'-chlorobiphenyl-4-yl)oxy]-2-methylpropanoic acid)
21340-66-9 structure
Product Name:2-[(4'-chlorobiphenyl-4-yl)oxy]-2-methylpropanoic acid
CAS No:21340-66-9
MF:C16H15ClO3
MW:290.741503953934
CID:1400385
PubChem ID:3084357
Update Time:2025-04-20
2-[(4'-chlorobiphenyl-4-yl)oxy]-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(4'-chlorobiphenyl-4-yl)oxy]-2-methylpropanoic acid
- 2-[4-(4-chlorophenyl)phenoxy]-2-methylpropanoic acid
- AKOS004116424
- 21340-66-9
- Propanoic acid, 2-((4'-chloro(1,1'-biphenyl)-4-yl)oxy)-2-methyl-
- 29CXF054RZ
- Ici 54856
- UNII-29CXF054RZ
- SCHEMBL6350219
- Ici-54856
- CLOFENAPIC ACID
- DTXSID10175612
- PROPIONIC ACID, 2-((4'-CHLORO-4-BIPHENYLYL)OXY)-2-METHYL-
-
- Inchi: 1S/C16H15ClO3/c1-16(2,15(18)19)20-14-9-5-12(6-10-14)11-3-7-13(17)8-4-11/h3-10H,1-2H3,(H,18,19)
- InChI Key: BWXVFPRJHCRVKA-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1C=CC(=CC=1)OC(C(=O)O)(C)C
Computed Properties
- Exact Mass: 290.07105
- Monoisotopic Mass: 290.0709720g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
2-[(4'-chlorobiphenyl-4-yl)oxy]-2-methylpropanoic acid Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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